Cas no 1146289-98-6 (N-(5-Methylfuran-2-yl)methyl-3-(2-sulfanyl-1H-imidazol-1-yl)benzamide)

• Product Name: N-(5-Methylfuran-2-yl)methyl-3-(2-sulfanyl-1H-imidazol-1-yl)benzamide
• CAS No: 1146289-98-6
• MF: C₁₆H₁₅N₃O₂S
• MW: 313.374202013016
• CID: 3165660
• PubChem ID: 39871009
• Update Time: 2025-04-21

N-(5-Methylfuran-2-yl)methyl-3-(2-sulfanyl-1H-imidazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Methylfuran-2-yl)methyl-3-(2-sulfanyl-1H-imidazol-1-yl)benzamide
• EN300-42864
• N-[(5-methylfuran-2-yl)methyl]-3-(2-sulfanylidene-2,3-dihydro-1H-imidazol-1-yl)benzamide
• N-((5-Methylfuran-2-yl)methyl)-3-(2-thioxo-2,3-dihydro-1H-imidazol-1-yl)benzamide
• N-[(5-methylfuran-2-yl)methyl]-3-(2-sulfanylidene-1H-imidazol-3-yl)benzamide
• BBL004808
• CS-0216428
• BS-3334
• AKOS005638361
• N-[(5-methylfuran-2-yl)methyl]-3-(2-sulfanyl-1H-imidazol-1-yl)benzamide
• 1146289-98-6
• N-[(5-methylfuran-2-yl)methyl]-3-(2-thioxo-2,3-dihydro-1H-imidazol-1-yl)benzamide
• STK880243
• WVB28998

• MDL： MFCD14703426
• Inchi： 1S/C16H15N3O2S/c1-11-5-6-14(21-11)10-18-15(20)12-3-2-4-13(9-12)19-8-7-17-16(19)22/h2-9H,10H2,1H3,(H,17,22)(H,18,20)
• InChI Key： BJSCGNFLIVSNAU-UHFFFAOYSA-N
• SMILES： S=C1NC=CN1C1C=CC=C(C(NCC2=CC=C(C)O2)=O)C=1

Computed Properties

• Exact Mass: 313.088
• Monoisotopic Mass: 313.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.6A^2
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles